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Compound of Interest

Compound Name: DDTAC

Cat. No.: B139700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of dodecyltrimethylammonium

chloride (DTAC)-coated gold nanoparticles (AuNPs). The following protocols are based on

established methods for the synthesis of AuNPs using cationic surfactants as capping agents.

Introduction
Gold nanoparticles are widely utilized in biomedical research and drug delivery due to their

unique optical and electronic properties, biocompatibility, and ease of surface functionalization.

The choice of capping agent is crucial as it determines the size, shape, stability, and surface

charge of the nanoparticles. Cationic surfactants like DTAC provide a positive surface charge,

which can be advantageous for various applications, including interaction with negatively

charged biological membranes and molecules. This protocol outlines a seed-mediated growth

method for the synthesis of DTAC-coated AuNPs.

Experimental Protocols
Materials and Equipment
Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Dodecyltrimethylammonium chloride (DTAC)
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Sodium borohydride (NaBH₄)

L-Ascorbic acid (AA)

Deionized (DI) water (18.2 MΩ·cm)

Equipment:

Glass vials

Magnetic stirrer and stir bars

Spectrophotometer (UV-Vis)

Dynamic Light Scattering (DLS) instrument

Transmission Electron Microscope (TEM)

pH meter

Centrifuge

Preparation of Solutions
It is crucial to use clean glassware and high-purity water to avoid unwanted nucleation and

contamination.

HAuCl₄ Stock Solution (10 mM): Dissolve the appropriate amount of HAuCl₄·3H₂O in DI

water. Store in a dark bottle at 4°C.

DTAC Solution (100 mM): Dissolve the appropriate amount of DTAC in DI water. Gentle

heating may be required to fully dissolve the surfactant.

NaBH₄ Solution (10 mM): Prepare fresh just before use by dissolving NaBH₄ in ice-cold DI

water. This solution is unstable and should be used immediately.

Ascorbic Acid Solution (100 mM): Prepare fresh by dissolving L-ascorbic acid in DI water.
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Synthesis of Gold Nanoparticle Seeds
The first step involves the creation of small, uniform gold "seed" particles.

To a glass vial, add 9.5 mL of the 100 mM DTAC solution.

Add 0.25 mL of the 10 mM HAuCl₄ solution while stirring.

Rapidly inject 0.6 mL of freshly prepared, ice-cold 10 mM NaBH₄ solution into the mixture

under vigorous stirring.

The solution color should change to a brownish-yellow, indicating the formation of seed

nanoparticles.

Continue stirring for at least 2 hours to ensure complete reaction and stabilization of the

seeds.

Growth of DTAC-Coated Gold Nanoparticles
The seed particles are then enlarged in a growth solution to achieve the desired final size.

In a separate glass vial, prepare the growth solution by adding 9.5 mL of the 100 mM DTAC

solution.

Add 0.25 mL of the 10 mM HAuCl₄ solution.

Add 0.05 mL of the 100 mM ascorbic acid solution. The solution should turn colorless as

Au³⁺ is reduced to Au¹⁺.

Gently mix the solution by inversion.

Add 0.012 mL of the prepared seed solution to the growth solution.

Allow the reaction to proceed undisturbed for at least 2 hours at room temperature. The color

of the solution will gradually change to a ruby red, indicating the formation of larger AuNPs.

Purification of DTAC-Coated Gold Nanoparticles
Purification is necessary to remove excess reactants.
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Centrifuge the synthesized AuNP solution at a speed sufficient to pellet the nanoparticles

(e.g., 10,000 x g for 30 minutes). The exact parameters may need to be optimized based on

the nanoparticle size.

Carefully remove the supernatant.

Resuspend the nanoparticle pellet in a fresh solution of 1 mM DTAC in DI water to maintain

stability.

Repeat the centrifugation and resuspension steps at least twice to ensure thorough cleaning.

Characterization Protocols
Standard characterization techniques are essential to confirm the successful synthesis and

determine the properties of the DTAC-coated AuNPs.[1]

UV-Visible (UV-Vis) Spectroscopy
Purpose: To confirm the formation of AuNPs and estimate their size and concentration.

Methodology:

Dilute the purified AuNP solution with DI water to obtain an absorbance reading within the

linear range of the spectrophotometer.

Scan the absorbance spectrum from 400 nm to 700 nm.

The presence of a surface plasmon resonance (SPR) peak, typically between 520-540 nm

for spherical AuNPs, confirms their formation. The peak position can give a qualitative

indication of nanoparticle size.

Dynamic Light Scattering (DLS)
Purpose: To measure the hydrodynamic diameter and size distribution of the nanoparticles.

Methodology:

Dilute the purified AuNP solution with DI water.
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Filter the solution through a 0.22 µm syringe filter to remove any large aggregates.

Perform the DLS measurement according to the instrument's instructions.

The resulting data will provide the average hydrodynamic diameter and the polydispersity

index (PDI), which indicates the broadness of the size distribution.

Transmission Electron Microscopy (TEM)
Purpose: To visualize the morphology (shape and size) of the individual nanoparticles.

Methodology:

Place a drop of the diluted, purified AuNP solution onto a carbon-coated copper grid.

Allow the solvent to evaporate completely.

Image the grid using a TEM.

Analyze the resulting images to determine the core diameter and shape of the

nanoparticles.

Data Presentation
The following table summarizes typical expected quantitative data for DTAC-coated AuNPs

synthesized by this method.
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Parameter Typical Value
Characterization
Technique

Surface Plasmon Resonance

(SPR) Peak
520 - 540 nm UV-Vis Spectroscopy

Hydrodynamic Diameter 20 - 50 nm
Dynamic Light Scattering

(DLS)

Polydispersity Index (PDI) < 0.3
Dynamic Light Scattering

(DLS)

Core Diameter 15 - 40 nm
Transmission Electron

Microscopy (TEM)

Zeta Potential +30 to +50 mV Zeta Potential Analyzer

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for the synthesis of DTAC-coated

gold nanoparticles.
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Caption: Experimental workflow for DTAC-coated gold nanoparticle synthesis.
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Caption: Key steps in the formation of DTAC-coated gold nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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